Cas no 899983-09-6 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)

• Product Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
• CAS No: 899983-09-6
• MF: C₂₀H₁₉N₃O₄S₂
• MW: 429.512562036514
• CID: 5493194
• Update Time: 2025-06-12

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

• Inchi： 1S/C20H19N3O4S2/c1-13-14(2)28-20(18(13)11-21)22-19(24)15-6-8-17(9-7-15)29(25,26)23(3)12-16-5-4-10-27-16/h4-10H,12H2,1-3H3,(H,22,24)
• InChI Key： FKKBEEDFMMYKHA-UHFFFAOYSA-N
• SMILES： C(NC1SC(C)=C(C)C=1C#N)(=O)C1=CC=C(S(N(CC2=CC=CO2)C)(=O)=O)C=C1

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

Research Briefing on N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS: 899983-09-6)

Recent studies on the compound N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS: 899983-09-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest findings, focusing on its molecular mechanisms, pharmacological properties, and potential applications in drug development.

The compound, characterized by its unique thiophene and furan-based structure, has been investigated for its inhibitory effects on specific enzymatic pathways. Recent in vitro studies demonstrate its high affinity for targeting sulfamoyl benzamide-related enzymes, which play a critical role in inflammatory and oncogenic signaling. Researchers have employed X-ray crystallography and molecular docking simulations to elucidate its binding mode, revealing key interactions with active site residues.

Pharmacokinetic evaluations of 899983-09-6 indicate favorable absorption and metabolic stability in preclinical models. Notably, its oral bioavailability and half-life suggest potential for once-daily dosing in therapeutic regimens. However, challenges such as off-target effects and solubility limitations remain under investigation, with ongoing structure-activity relationship (SAR) studies aiming to optimize its profile.

Emerging data from animal models of chronic inflammation and certain cancers show promising efficacy, with significant reductions in biomarker levels and tumor growth inhibition. Collaborative efforts between academic and industrial researchers are now advancing this compound toward lead optimization stages, with particular interest in its dual-action mechanisms against both kinase and non-kinase targets.

The synthesis of 899983-09-6 has also seen methodological improvements, with recent patents disclosing more efficient routes that enhance yield and purity. Analytical techniques including HPLC-MS and NMR have been critical in characterizing both the compound and its metabolites, ensuring rigorous quality control for further development.

In conclusion, N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide represents a compelling case study in rational drug design. Its progression underscores the importance of interdisciplinary approaches in translating chemical discoveries into viable therapeutic candidates. Future research directions include expanded toxicology studies and formulation development to address current limitations.